1-[(2,5-difluorophenyl)sulfonyl]-2-(3-methylphenyl)pyrrolidine

• IUPAC Name: 1-(2,5-difluorophenyl)sulfonyl-2-(3-methylphenyl)pyrrolidine
• InChI: InChI=1S/C17H17F2NO2S/c1-12-4-2-5-13(10-12)16-6-3-9-20(16)23(21,22)17-11-14(18)7-8-15(17)19/h2,4-5,7-8,10-11,16H,3,6,9H2,1H3
• InChI Key: WWBGETKPJXJSNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2CCCN2S(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C17H17F2NO2S
• Molecular Weight: 337.4 g/mol

Description

1-[(2,5-difluorophenyl)sulfonyl]-2-(3-methylphenyl)pyrrolidine, also known as DFP-10825, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of pyrrolidine compounds and has shown promising results in various scientific research studies.

Mechanism of Action

The exact mechanism of action of 1-[(2,5-difluorophenyl)sulfonyl]-2-(3-methylphenyl)pyrrolidine is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in the progression of various diseases. It has also been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
1-[(2,5-difluorophenyl)sulfonyl]-2-(3-methylphenyl)pyrrolidine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which may contribute to its anti-inflammatory and analgesic properties. It has also been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

1-[(2,5-difluorophenyl)sulfonyl]-2-(3-methylphenyl)pyrrolidine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its potential use in the treatment of various diseases, which makes it a promising candidate for further research. However, there are also limitations to its use in lab experiments. It may have potential side effects that need to be carefully monitored, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of 1-[(2,5-difluorophenyl)sulfonyl]-2-(3-methylphenyl)pyrrolidine. One potential direction is to further investigate its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is to investigate its potential use in the treatment of other neurological disorders, such as depression and anxiety. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

1-[(2,5-difluorophenyl)sulfonyl]-2-(3-methylphenyl)pyrrolidine can be synthesized using a multi-step process involving the reaction of 2,5-difluorobenzene sulfonyl chloride with 3-methylphenyl magnesium bromide followed by the addition of pyrrolidine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

1-[(2,5-difluorophenyl)sulfonyl]-2-(3-methylphenyl)pyrrolidine has been extensively studied for its potential use in the treatment of various diseases. It has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its anti-inflammatory and analgesic properties.